Cas no 336830-18-3 (L-Proline, L-threonyl-L-lysyl-L-seryl-L-alanyl-)

• Product Name: L-Proline, L-threonyl-L-lysyl-L-seryl-L-alanyl-
• CAS No: 336830-18-3
• MF: C₂₁H₃₈N₆O₈
• MW: 502.561825275421
• CID: 1459493
• Update Time: 2024-08-23

L-Proline, L-threonyl-L-lysyl-L-seryl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-threonyl-L-lysyl-L-seryl-L-alanyl-
• L-Proline, L-threonyl-L-lysyl-L-seryl-L-alanyl- (9CI)

• Inchi： 1S/C21H38N6O8/c1-11(20(33)27-9-5-7-15(27)21(34)35)24-18(31)14(10-28)26-17(30)13(6-3-4-8-22)25-19(32)16(23)12(2)29/h11-16,28-29H,3-10,22-23H2,1-2H3,(H,24,31)(H,25,32)(H,26,30)(H,34,35)/t11-,12+,13-,14-,15-,16-/m0/s1
• InChI Key： STDJGQJWRGPUNG-KARBZBNUSA-N
• SMILES： C(O)(=O)[C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H](CO)NC(=O)[C@H](CCCCN)NC(=O)[C@H]([C@H](O)C)N

Computed Properties

• Exact Mass: 502.27534

Experimental Properties

• Density: 1.335±0.06 g/cm3(Predicted)
• Boiling Point: 983.9±65.0 °C(Predicted)
• PSA: 237.41
• pka: 3.43±0.20(Predicted)